TDI-10229: A Deep Dive into its Mechanism of Action as a Soluble Adenylyl Cyclase Inhibitor
TDI-10229: A Deep Dive into its Mechanism of Action as a Soluble Adenylyl Cyclase Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
TDI-10229 is a potent, selective, and orally bioavailable small molecule inhibitor of soluble adenylyl cyclase (sAC), also known as ADCY10. Its mechanism of action centers on the direct inhibition of sAC enzymatic activity, which plays a crucial role in various physiological processes, most notably sperm motility and capacitation. This targeted inhibition has positioned TDI-10229 as a promising candidate for the development of on-demand, non-hormonal contraceptives. This document provides a comprehensive overview of the mechanism of action of TDI-10229, supported by quantitative data, experimental methodologies, and visual representations of the key pathways and processes.
Core Mechanism of Action: Inhibition of Soluble Adenylyl Cyclase
TDI-10229 exerts its pharmacological effect by directly binding to and inhibiting the enzymatic activity of soluble adenylyl cyclase (sAC).[1][2][3] sAC is a unique intracellular enzyme responsible for the synthesis of the second messenger cyclic adenosine (B11128) monophosphate (cAMP) from adenosine triphosphate (ATP). Unlike transmembrane adenylyl cyclases (tmACs), sAC is regulated by bicarbonate and calcium ions.
The inhibitory action of TDI-10229 is achieved through its binding to the bicarbonate binding site of the sAC enzyme.[2][4] By occupying this site, TDI-10229 prevents the necessary conformational changes required for enzymatic function.[2] Furthermore, the molecule extends into the ATP binding site, effectively blocking the substrate from accessing the catalytic domain and thereby inhibiting both physiologically-stimulated and manganese-stimulated sAC activity.[5]
Signaling Pathway of sAC Inhibition by TDI-10229
The following diagram illustrates the signaling pathway affected by TDI-10229.
Quantitative Potency and Selectivity
TDI-10229 demonstrates potent inhibition of sAC in both biochemical and cellular assays, with high selectivity over other adenylyl cyclases.
| Parameter | Value | Assay Type | Reference |
| Biochemical IC50 | 195 nM | Biochemical Assay | [1] |
| Biochemical IC50 | 160 nM | Purified human sAC protein | [4][6] |
| Biochemical IC50 | 158.6 nM | Standard Assay | [5] |
| Cellular IC50 | 92 nM | sAC-overexpressing human 4-4 cells | [1][2][6] |
| Cytotoxicity | Not cytotoxic at 20 µM | Cellular Assay | [2][4] |
| Selectivity | Highly selective vs. tmACs 1-9 | Panel screen | [4][6] |
| Off-Target Activity | No appreciable activity | Panel of 310 kinases and 46 other drug targets | [2][4] |
Pharmacokinetic Profile
The pharmacokinetic properties of TDI-10229 in mice support its use as an in vivo tool compound.
| Parameter | Value | Species | Dosing | Reference |
| Bioavailability | 59% | Mouse | Oral | [2] |
| Cmax | 15.5 µM | Mouse | 5 mg/kg p.o. | [1] |
| AUC | 94 µg·h/mL | Mouse | 5 mg/kg p.o. | [1] |
| MRT | 3.95 hours | Mouse | 5 mg/kg p.o. | [1] |
Experimental Protocols
In Vitro sAC Biochemical Potency Assay
This assay measures the ability of a compound to inhibit the enzymatic activity of purified sAC protein.
Methodology:
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Purified human sAC protein is incubated with its substrate, ATP, which is often radioactively labeled for detection.
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Serial dilutions of TDI-10229 are added to the reaction mixture.
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The reaction is allowed to proceed for a defined period at a controlled temperature.
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The reaction is terminated, and the product, cAMP, is separated from the unreacted ATP, typically using chromatography.
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The amount of cAMP produced is quantified by measuring the radioactivity.
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The concentration of TDI-10229 that inhibits 50% of the sAC activity (IC50) is determined by plotting the percent inhibition against the log of the inhibitor concentration.[5]
Cellular sAC Activity Assay
This assay determines the potency of an inhibitor within a cellular context.
Methodology:
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A cell line overexpressing sAC (e.g., human 4-4 cells) is utilized.[2][6]
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Cells are treated with varying concentrations of TDI-10229.
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sAC activity is stimulated, for example, by the addition of bicarbonate.
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Intracellular cAMP levels are measured using methods such as ELISA or FRET-based biosensors.
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The IC50 value is calculated based on the dose-dependent reduction in cAMP production.
Structural Basis of Inhibition
The crystal structure of TDI-10229 in complex with the catalytic domain of human sAC (PDB ID: 7OVD) provides a detailed view of its binding mode.[3][6] This structural information reveals that TDI-10229 orients its central pyrazole (B372694) group in the bicarbonate binding pocket, forming key interactions that contribute to its high affinity.[2] This structure-based understanding has been instrumental in the design of second-generation sAC inhibitors with improved properties.[6]
Therapeutic Implications and Future Directions
The primary therapeutic application explored for TDI-10229 is as a non-hormonal, on-demand contraceptive.[7] By inhibiting sAC, TDI-10229 effectively blocks sperm motility and capacitation, processes essential for fertilization.[4][7] While initial studies demonstrated proof-of-concept, more recent findings suggest that TDI-10229 may not provide sufficient exposure for use as a systemic male contraceptive, prompting the development of next-generation inhibitors like TDI-11861 with enhanced potency and residence time.[6]
The development of TDI-10229 and its successors represents a significant advancement in targeting sAC for therapeutic intervention. The detailed understanding of its mechanism of action provides a solid foundation for the continued optimization of sAC inhibitors for contraception and potentially other indications where modulation of cAMP signaling is beneficial.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. Discovery of TDI-10229: A Potent and Orally Bioavailable Inhibitor of Soluble Adenylyl Cyclase (sAC, ADCY10) - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. researchgate.net [researchgate.net]
- 5. Assessing potency and binding kinetics of soluble adenylyl cyclase (sAC) inhibitors to maximize therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Design, Synthesis, and Pharmacological Evaluation of Second-Generation Soluble Adenylyl Cyclase (sAC, ADCY10) Inhibitors with Slow Dissociation Rates - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Discovery of TDI-10229: A Potent and Orally Bioavailable Inhibitor of Soluble Adenylyl Cyclase (sAC, ADCY10) [ouci.dntb.gov.ua]
